molecular formula C10H13N3 B8683386 3-Amino-4-methyl-1-phenyl-2-pyrazoline

3-Amino-4-methyl-1-phenyl-2-pyrazoline

Cat. No.: B8683386
M. Wt: 175.23 g/mol
InChI Key: AMIVCMYZIDOHDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-methyl-1-phenyl-2-pyrazoline is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

4-methyl-2-phenyl-3,4-dihydropyrazol-5-amine

InChI

InChI=1S/C10H13N3/c1-8-7-13(12-10(8)11)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,11,12)

InChI Key

AMIVCMYZIDOHDM-UHFFFAOYSA-N

Canonical SMILES

CC1CN(N=C1N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2.0 g. amount of sodium metal is dissolved in 200 ml. of absolute ethanol, then 37.4 g. of phenylhydrazine is added followed in 10 minutes by 20.1 g. of methacrylonitrile. The reaction mixture is refluxed for 4 hours then is evaporated to near dryness in vacuo. Water is added to the residue to separate an oil. The oil crystallizes on standing. The solid is dissolved in dichloromethane. The solution is passed through a short column of a hydrous magnesium silicate. The column effluent is evaporated to give an oil. The oil is crystallized from acetone-hexane then is recrystallized from the same solvent pair to give 20.88 g. of the desired product as colorless crystals, m.p. 83°-84° C.
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